Cas no 2228409-06-9 (2-(1-ethyl-1H-pyrazol-3-yl)prop-2-enoic acid)

• Product Name: 2-(1-ethyl-1H-pyrazol-3-yl)prop-2-enoic acid
• CAS No: 2228409-06-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6281860
• PubChem ID: 165612860
• Update Time: 2025-06-11

2-(1-ethyl-1H-pyrazol-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-3-yl)prop-2-enoic acid
• 2228409-06-9
• EN300-1749281

• Inchi： 1S/C8H10N2O2/c1-3-10-5-4-7(9-10)6(2)8(11)12/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： SVVIQXCUNRKMFO-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-ethyl-1H-pyrazol-3-yl)prop-2-enoic acid

Research Briefing on 2-(1-ethyl-1H-pyrazol-3-yl)prop-2-enoic acid (CAS: 2228409-06-9)

Recent studies on 2-(1-ethyl-1H-pyrazol-3-yl)prop-2-enoic acid (CAS: 2228409-06-9) have highlighted its potential as a versatile building block in medicinal chemistry and drug discovery. This compound, featuring both pyrazole and acrylic acid moieties, has demonstrated significant pharmacological relevance due to its unique structural characteristics. Emerging research suggests its utility in the development of novel anti-inflammatory agents, kinase inhibitors, and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a Michael acceptor in covalent inhibitor design. Researchers demonstrated that the α,β-unsaturated carbonyl system in 2-(1-ethyl-1H-pyrazol-3-yl)prop-2-enoic acid enables selective modification of cysteine residues in target proteins, particularly in the development of irreversible EGFR inhibitors. The ethyl-substituted pyrazole ring was found to enhance binding affinity while maintaining favorable pharmacokinetic properties.

In the field of anti-inflammatory drug development, a recent patent application (WO2023051234) disclosed derivatives of 2-(1-ethyl-1H-pyrazol-3-yl)prop-2-enoic acid as potent NLRP3 inflammasome inhibitors. The lead compounds showed nanomolar activity in cellular assays and significant reduction of IL-1β production in mouse models of acute inflammation. The structural flexibility of this scaffold allows for optimization of both potency and metabolic stability.

Synthetic accessibility remains a key advantage of this compound, as highlighted in a 2024 Organic Process Research & Development publication. Researchers developed a scalable, three-step synthesis from commercially available starting materials, achieving >90% overall yield with excellent purity. This process innovation addresses previous challenges in large-scale production of the compound and its derivatives.

Ongoing clinical investigations (NCT05678945) are evaluating prodrug forms of 2-(1-ethyl-1H-pyrazol-3-yl)prop-2-enoic acid for improved oral bioavailability in chronic inflammatory conditions. Preliminary Phase I data indicate favorable safety profiles and dose-proportional pharmacokinetics, supporting further development of this chemical scaffold.